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Compound Name: Aluminum, tributyl-

Cat. No.: B072995 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of tributylaluminum (TBA), a highly reactive

organoaluminum compound, with a primary focus on its application as a strong reducing agent

and catalyst in industrial and laboratory settings. Due to its pyrophoric nature, stringent safety

and handling protocols are essential and will be detailed herein.

Introduction and Chemical Properties
Tributylaluminum (TBA), also known as tri-n-butylaluminum, is an organoaluminum compound

with the chemical formula C₁₂H₂₇Al.[1][2] It is a colorless to light-yellow liquid characterized by

its high reactivity.[1] TBA is primarily recognized for its role as a potent reducing agent, a

catalyst component in polymerization reactions, and a reagent in various organic syntheses.[1]

[2] Its utility in these applications stems from the polarized aluminum-carbon bond, which

makes the butyl groups nucleophilic and the aluminum center a strong Lewis acid.

One of the most critical properties of tributylaluminum is its pyrophoric nature, meaning it can

ignite spontaneously upon contact with air.[1][2] It also reacts violently with water, releasing

flammable gases.[2][3] These characteristics necessitate specialized handling and storage

procedures under an inert atmosphere.[4][5]

Table 1: Physical and Chemical Properties of Tributylaluminum
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Property Value

Chemical Formula C₁₂H₂₇Al

Molecular Weight 198.32 g/mol [2]

Appearance Colorless to light-yellow liquid[1]

CAS Number 1116-70-7[2]

EC Number 214-240-0[2]

Reactivity
Pyrophoric; reacts violently with water and air[2]

[3]

Primary Hazards
Spontaneously flammable, corrosive, causes

severe skin and eye burns[2][3]

Applications as a Reducing Agent and Catalyst
Tributylaluminum's reactivity makes it a versatile, albeit hazardous, tool in chemical synthesis.

Its applications are primarily centered on its reducing capabilities and its function as a catalyst

or co-catalyst.

Table 2: Summary of Tributylaluminum Applications
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Application Area Description Key Role of TBA

Polymerization

A key component in Ziegler-

Natta catalyst systems for the

polymerization of olefins like

ethylene and propylene to

produce polyolefin plastics.[1]

[6][7]

Co-catalyst, alkylating agent,

and scavenger for impurities

like water and oxygen that can

poison the primary catalyst.[6]

[8]

Organic Synthesis

Used as a reagent for

alkylation and other organic

transformations.[1] While less

common than reagents like

LiAlH₄ for general reductions, it

can act as a strong reducing

agent.[2]

Strong reducing agent, Lewis

acid.

Material Science

Employed in research for

developing new materials and

catalysts. For example, it has

been used as a reducing agent

in the atomic layer deposition

(ALD) of thin films.[9]

Reducing agent, precursor for

aluminum-containing materials.

Precursor Synthesis

Serves as a starting material

for the synthesis of other

organometallic compounds,

such as various organotin

compounds.[1]

Alkylating agent.

In Ziegler-Natta polymerization, tributylaluminum (or other trialkylaluminums) is not the primary

catalyst but an essential co-catalyst, typically used with a transition metal compound like

titanium tetrachloride.[7] Its functions are multifaceted:

Alkylation: It alkylates the transition metal center, forming the active catalytic species.

Reduction: It can reduce the transition metal to a lower oxidation state required for catalytic

activity.
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Scavenging: As a powerful Lewis acid, it reacts with and removes impurities (e.g., water,

oxygen) that would otherwise deactivate the catalyst.[8]

Tributylaluminum
(AlBu₃)

Alkylation & Reduction
(Formation of Active Site)

Co-catalyst

Titanium Tetrachloride
(TiCl₄)

Catalyst Precursor

Active Ziegler-Natta
Catalyst

Polymer Chain
Growth

Initiates
Polymerization

Olefin Monomer
(e.g., Propylene)

Inserts into
Ti-C bond

Click to download full resolution via product page

Caption: Role of TBA in Ziegler-Natta catalyst activation.

Experimental Protocols and Safety
The pyrophoric and corrosive nature of tributylaluminum demands rigorous adherence to safety

protocols and the use of specialized techniques for handling air- and moisture-sensitive

reagents.

Inert Atmosphere: Tributylaluminum must be handled and stored exclusively under an inert

atmosphere, such as dry nitrogen or argon, to prevent spontaneous ignition.[4]

Storage: Store in tightly closed containers in a cool, dry, well-ventilated area away from heat,

sparks, open flames, and combustible materials.[4][10]

Grounding: All metal containers and transfer equipment must be grounded and bonded to

prevent static electricity discharge, which can be an ignition source.[4][10]

Tools: Use only non-sparking tools when handling containers of tributylaluminum.[4][11]

Fire Extinguishing: In case of fire, DO NOT USE WATER OR FOAM.[2][11] Use dry chemical

powder, soda ash, lime, or sand. For large fires, withdraw from the area and let the fire burn.

[2]
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A comprehensive PPE setup is mandatory when working with tributylaluminum:

Eye/Face Protection: Wear tightly fitting, splash-resistant safety goggles and a face shield.[4]

[5]

Skin Protection: Wear fire/flame-resistant and chemically impervious clothing. Handle with

appropriate chemical-resistant gloves (consult manufacturer recommendations).[4][5]

Respiratory Protection: Use only under a chemical fume hood.[10][11] If exposure limits are

exceeded, a full-face respirator may be required.[5]

Emergency Facilities: An eyewash station and an emergency shower must be immediately

accessible in the work area.[4][11]

This protocol outlines a general workflow for using tributylaluminum as a reducing agent in a

laboratory setting. All glassware must be rigorously dried (e.g., flame-dried under vacuum or

oven-dried at >120°C) and the reaction must be conducted under an inert atmosphere using

Schlenk line or glovebox techniques.

Apparatus Setup:

Assemble a flame-dried, multi-neck round-bottom flask equipped with a magnetic stir bar,

a thermometer, a reflux condenser (with an inert gas inlet), and a rubber septum for

reagent addition.

Purge the entire system with dry nitrogen or argon for at least 30 minutes.

Reagent Preparation:

Dissolve the substrate to be reduced in a suitable, anhydrous solvent (e.g., toluene,

hexane) in the reaction flask.

Cool the solution to the desired reaction temperature (e.g., 0°C or -78°C) using an

appropriate cooling bath.

Addition of Tributylaluminum:
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Tributylaluminum is typically supplied as a solution in a hydrocarbon solvent. Using an

airtight syringe, carefully draw the required volume of the TBA solution.

Add the TBA solution dropwise to the cooled, stirring solution of the substrate via the

septum. Monitor the internal temperature to control any exotherm.

Reaction and Quenching:

Allow the reaction to stir at the designated temperature for the required time, monitoring its

progress by a suitable method (e.g., TLC, GC).

Once the reaction is complete, cool the mixture again and very carefully quench the

excess TBA. This is a highly exothermic and gas-evolving step. A common method is the

slow, dropwise addition of a proton source, often an alcohol like isopropanol, followed by

the cautious addition of water or a saturated aqueous solution of Rochelle's salt

(potassium sodium tartrate).

Caution: The initial quenching must be done at low temperature and with extreme care to

manage the vigorous reaction.

Work-up and Isolation:

After the quench is complete, allow the mixture to warm to room temperature.

Perform an aqueous work-up to separate the organic and aqueous layers. The aluminum

byproducts often form gelatinous precipitates that can be dissolved by adding acid or base

or by stirring with Rochelle's salt solution.

Extract the aqueous layer with an appropriate organic solvent.

Combine the organic layers, dry over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filter,

and concentrate under reduced pressure to isolate the crude product.

Purify the product as needed (e.g., by column chromatography, distillation).
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Caption: General workflow for a reduction using Tributylaluminum.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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